Cas no 1805980-03-3 (3-Amino-4-(difluoromethyl)-6-methyl-2-nitropyridine)

• Product Name: 3-Amino-4-(difluoromethyl)-6-methyl-2-nitropyridine
• CAS No: 1805980-03-3
• MF: C₇H₇F₂N₃O₂
• MW: 203.146188020706
• CID: 4855222
• Update Time: 2025-06-14

3-Amino-4-(difluoromethyl)-6-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)-6-methyl-2-nitropyridine

• Inchi： 1S/C7H7F2N3O2/c1-3-2-4(6(8)9)5(10)7(11-3)12(13)14/h2,6H,10H2,1H3
• InChI Key： BLBPOTAZEDBMOX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=NC(=C1N)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1.9
• Topological Polar Surface Area: 84.7

Additional information on 3-Amino-4-(difluoromethyl)-6-methyl-2-nitropyridine

Comprehensive Overview of 3-Amino-4-(difluoromethyl)-6-methyl-2-nitropyridine (CAS No. 1805980-03-3)

3-Amino-4-(difluoromethyl)-6-methyl-2-nitropyridine (CAS No. 1805980-03-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitropyridine derivative features a unique molecular structure, combining an amino group, a difluoromethyl substituent, and a nitro group, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1805980-03-3 is frequently searched in chemical databases, reflecting its growing relevance in drug discovery and material science.

The compound's difluoromethyl group is particularly noteworthy, as fluorinated compounds are increasingly valued for their enhanced metabolic stability and bioavailability. Researchers are exploring its potential in designing next-generation pharmaceuticals, especially in oncology and CNS disorders, where fluorine-containing molecules show promise. The nitro and amino functional groups further expand its utility, enabling diverse chemical modifications for targeted applications.

In agrochemicals, 3-Amino-4-(difluoromethyl)-6-methyl-2-nitropyridine is investigated as a precursor for novel crop protection agents. With rising global demand for sustainable agriculture, this compound's role in developing low-environmental-impact pesticides aligns with industry trends. Its structural motifs are also studied for antifungal and herbicidal activities, addressing common search queries like "fluorinated pyridine agrochemicals" or "nitropyridine-based pesticides."

Synthetic accessibility and scalability are critical factors for CAS 1805980-03-3. Recent publications highlight optimized routes using catalytic fluorination and regioselective nitration, reducing waste and improving yields—key concerns in green chemistry. These advancements respond to frequent searches such as "synthesis of difluoromethyl pyridines" or "nitropyridine manufacturing processes."

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry, ensuring purity for research applications. Stability studies under various pH and temperature conditions are also trending topics, as users often inquire about "storage conditions for amino-nitropyridines" or "degradation pathways of fluorinated heterocycles."

Beyond traditional applications, 3-Amino-4-(difluoromethyl)-6-methyl-2-nitropyridine is being explored in material science, particularly for organic electronics. Its electron-withdrawing nitro group and fluorine atoms make it a candidate for designing n-type semiconductors, aligning with searches for "fluorinated pyridines in OLEDs" or "nitroheterocycles for photovoltaic materials."

Regulatory and safety profiles are essential considerations. While not classified as hazardous under major chemical inventories, proper handling protocols for nitropyridine derivatives are emphasized in safety datasheets. This addresses common queries like "pyridine derivative toxicity" or "laboratory safety for fluorinated compounds."

In summary, CAS 1805980-03-3 represents a multifaceted building block bridging pharmaceuticals, agrochemicals, and advanced materials. Its structural uniqueness and functional diversity continue to inspire innovation across scientific disciplines, making it a compound of enduring interest in both academic and industrial research.